Cas no 1804855-28-4 (6-(Fluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 6-(Fluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804855-28-4
• MF: C₈H₄F₄INO₂
• MW: 349.020948410034
• CID: 4839119
• Update Time: 2025-06-11

6-(Fluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Fluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H4F4INO2/c9-2-4-1-6(13)5(3-15)7(14-4)16-8(10,11)12/h1,3H,2H2
• InChI Key： PSXMHRQMWOOCNZ-UHFFFAOYSA-N
• SMILES： IC1=CC(CF)=NC(=C1C=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on 6-(Fluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

Introduction to 6-(Fluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804855-28-4)

6-(Fluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde, identified by its CAS number 1804855-28-4, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in drug development. The presence of multiple functional groups, including a fluoromethyl moiety, an iodo substituent, and a trifluoromethoxy group, along with the aldehyde functionality at the 3-position, makes this molecule a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal applications.

The structural features of 6-(Fluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde contribute to its unique chemical properties and reactivity. The fluoromethyl group is known to enhance metabolic stability and binding affinity in drug molecules, while the iodo substituent provides a handle for further functionalization via cross-coupling reactions such as Suzuki or Stille couplings. The trifluoromethoxy group, on the other hand, is notorious for its ability to modulate pharmacokinetic profiles by influencing lipophilicity and metabolic clearance. The aldehyde functionality at the 3-position of the pyridine ring serves as a reactive site for condensation reactions, enabling the synthesis of more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The compound 6-(Fluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde has emerged as a valuable building block in this endeavor. Its structural motifs are reminiscent of several bioactive molecules that have shown efficacy in preclinical studies. For instance, pyridine-based compounds have been extensively studied for their potential in oncology, central nervous system disorders, and anti-inflammatory applications. The specific combination of substituents in this molecule suggests that it may exhibit inhibitory activity against certain enzymes or receptors implicated in these diseases.

One of the most compelling aspects of 6-(Fluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde is its utility as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its reactive sites to develop libraries of derivatives with tailored biological properties. For example, the aldehyde group can be condensed with various nucleophiles to generate amides, imines, or hydrazones, which can then be further modified to yield novel drug candidates. Similarly, the iodo atom allows for palladium-catalyzed cross-coupling reactions with boronic acids or stannanes, enabling the introduction of aryl or vinyl groups at strategic positions within the molecule.

The influence of fluorine-containing moieties on drug design cannot be overstated. Fluorine atoms are known to impart selectivity and improve pharmacokinetic profiles by modulating hydrophobicity and electronic properties. In particular, the fluoromethyl group has been extensively employed in medicinal chemistry due to its ability to enhance binding interactions with biological targets while minimizing off-target effects. This feature makes 6-(Fluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde an attractive scaffold for developing high-affinity ligands.

Recent advancements in computational chemistry have further accelerated the exploration of this compound's potential applications. Molecular modeling studies have been conducted to predict how modifications at different positions of the pyridine ring might affect binding affinity and selectivity. These virtual screenings have identified several promising derivatives that warrant experimental validation. Additionally, machine learning algorithms have been applied to analyze large datasets containing known bioactive pyridines, providing insights into which structural features are most likely to correlate with therapeutic efficacy.

The synthesis of 6-(Fluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde presents unique challenges due to its complex functionalization pattern. However, recent methodological developments have made it more accessible than ever before. For instance, optimized protocols for halogenation and fluorination reactions have enabled chemists to introduce these key substituents with high precision. Furthermore, green chemistry principles have been incorporated into synthetic routes to minimize waste and improve sustainability.

In conclusion,6-(Fluoromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804855-28-4) represents a fascinating compound with immense potential in pharmaceutical research and development. Its structural complexity and diverse functional groups make it an excellent candidate for generating novel bioactive molecules through rational drug design or high-throughput screening approaches. As our understanding of structure-function relationships continues to evolve, this compound is likely to play an increasingly important role in discovering next-generation therapeutics.